Cas no 25151-96-6 (9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester)

9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester structure
25151-96-6 structure
Product Name:9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester
CAS No:25151-96-6
MF:C41H76O6
MW:665.038554191589
CID:268896
PubChem ID:9809915
Update Time:2025-04-19

9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester
    • PENTAERYTHRITOL DIOLEATE
    • 2,2-bis(hydroxymethyl)-1,3-propanediyl dioleate
    • 9-Octadecenoic acid (Z)-,2,2-bis(hydroxymethyl)-1,3-propanediyl
    • 9-Octadecenoic acid,2,2-bis(hydroxymethyl)-1,3-propanediylester
    • 9-Octadecenoicacid(Z)-,2,2-bis(hydroxymethyl)-1,3-propanediylester
    • Dioleic acid 2,2-bis(hydroxymethyl)-1,3-propanediyl ester
    • Einecs 246-665-2
    • Pentaerythritdioleat
    • pentaerythritoldioeate
    • PENTAERYTHRITYL DIOLEATE
    • RADIASURF 7156
    • EC 246-665-2
    • Pentol
    • 9-Octadecenoic acid (9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester
    • BJXXCOMGRRCAGN-CLFAGFIQSA-N
    • 25151-96-6
    • (Z)-9-OCTADECENOIC ACID, 2,2-BIS(HYDROXYMETHYL)-1,3-PROPANEDIYL ESTER
    • 9-Octadecenoic acid, 2,2-bis(hydroxymethyl)-1,3-propanediylester
    • PENTAERYTHRITYL DIOLEATE [INCI]
    • UNII-9Z47CC098O
    • SCHEMBL4132279
    • [2, 2-bis(hydroxymethyl)-3-[(Z)-octadec-9-enoyl]oxypropyl] (Z)-octadec-9-enoate
    • W-110610
    • AEC PENTAERYTHRITYL DIOLEATE
    • 9-Octadecenoic acid (Z)-, 2,2-bis(hydroxymethyl)-1,3-propanediyl ester
    • 9-Octadecenoic acid (9Z)-, 1,1'-(2,2-bis(hydroxymethyl)-1,3-propanediyl) ester
    • pentaerythritoldioleate
    • 9Z47CC098O
    • Q27273402
    • DUB DOL PE
    • OLEIC ACID, 2,2-BIS(HYDROXYMETHYL)TRIMETHYLENE ESTER
    • 9-Octadecenoic acid (Z)-, 2,2-bis(hydroxymethyl)-1,3-propanediyl
    • Inchi： 1S/C41H76O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(44)46-37-41(35-42,36-43)38-47-40(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,42-43H,3-16,21-38H2,1-2H3/b19-17-,20-18-
    • InChI Key： BJXXCOMGRRCAGN-CLFAGFIQSA-N
    • SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)CC(CO)(CO)COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 664.56400
  • Monoisotopic Mass: 664.56419014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 38
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 13.7
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 93.06000
  • LogP: 11.11880
  • Solubility: Not determined

9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

9-Octadecenoic acid(9Z)-, 1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester Related Literature

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